N-(2,5-dimethylphenyl)-3-(3-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-3-(3-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C19H21N5O2/c1-12-7-8-13(2)17(9-12)20-19(25)16(18-21-23-24-22-18)11-14-5-4-6-15(10-14)26-3/h4-10,16H,11H2,1-3H3,(H,20,25)(H,21,22,23,24)
• InChI Key: SKDOYQIXNPKZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(CC2=CC(=CC=C2)OC)C3=NNN=N3
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

N-(2,5-dimethylphenyl)-3-(3-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide, also known as DMTTP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTTP belongs to the class of tetrazole-based compounds, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Tetrazolium Salts in Biological Assays

Tetrazolium salts, such as MTT and XTT, are widely used in cell viability assays. They are reduced by cellular enzymes to formazan, which can be quantitatively measured. This principle is exploited in assessing cell proliferation, cytotoxicity, and chemosensitivity. For example, the XTT assay is used to investigate cell viability, with serum albumin identified as a potential source of false-positive results due to its reductive activity, unrelated to cellular enzymes but due to the free cysteine residue in albumin (Funk, Schrenk, & Frei, 2007).

Synthesis and Evaluation of Biological Active Compounds

Research on the synthesis and evaluation of compounds for their biological activity is prevalent. For instance, compounds like tepoxalin, an orally active anti-inflammatory agent that inhibits both cyclooxygenase and 5-lipoxygenase activities, are synthesized and evaluated for toxicity in animal models (Knight et al., 1996). Such studies highlight the process of developing new therapeutic agents, assessing their efficacy, and identifying potential side effects.

Novel Compound Synthesis for Therapeutic Applications

The development of new compounds with potential therapeutic applications is a significant area of research. For example, the synthesis of N-(2,2-Diphenylethyl)-2-(6-methoxynaphthalen-2-yl)propanamide, a naproxen derivative, showcases efforts in creating molecules with possibly enhanced or novel therapeutic effects (Manolov, Ivanov, & Bojilov, 2021).